Cas no 884497-32-9 (2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile)

• Product Name: 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile
• CAS No: 884497-32-9
• MF: C₁₄H₁₄N₂S
• MW: 242.339361667633
• MDL: MFCD02854875
• CID: 710508
• PubChem ID: 3855542
• Update Time: 2025-05-22

2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile
• 3-Thiophenecarbonitrile,2-amino-4-(4-ethylphenyl)-5-methyl-
• Methyl 2-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• NCGC00324750-01
• DTXSID70397393
• MFCD02854875
• AKOS003275082
• AB01319986-02
• VS-06565
• 884497-32-9

• MDL： MFCD02854875
• Inchi： 1S/C14H14N2S/c1-3-10-4-6-11(7-5-10)13-9(2)17-14(16)12(13)8-15/h4-7H,3,16H2,1-2H3
• InChI Key： MSDJEXNUCSDFIV-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C)C1C=CC(=CC=1)CC)N

Computed Properties

• Exact Mass: 242.088
• Monoisotopic Mass: 242.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.2
• Boiling Point: 405.3°C at 760 mmHg
• Flash Point: 198.9°C
• Refractive Index: 1.628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile

Comprehensive Overview of 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile (CAS No. 884497-32-9)

2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile (CAS No. 884497-32-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative is characterized by its unique molecular structure, featuring an amino group, a cyano group, and an ethylphenyl substituent. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The compound's structural motif is particularly noteworthy due to its potential applications in drug discovery. Researchers are exploring its role as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions in precision medicine.

In the context of material science, 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile has shown promise in the development of organic semiconductors. Its conjugated system and electron-withdrawing cyano group contribute to tunable electronic properties, making it relevant for OLEDs and solar cell technologies. This aligns with global trends toward sustainable energy solutions and flexible electronics.

Synthetic methodologies for this compound often involve multicomponent reactions or catalyzed cyclization techniques. A 2023 study demonstrated its efficient preparation via a palladium-catalyzed cross-coupling, emphasizing the industry's shift toward greener chemistry practices. Such advancements address the rising interest in atom-economical synthesis and catalytic efficiency in organic chemistry.

From an analytical perspective, CAS No. 884497-32-9 is typically characterized using NMR spectroscopy, HPLC-MS, and X-ray crystallography. These techniques confirm its high purity (>98%), a critical parameter for researchers investigating structure-activity relationships. The compound's solubility profile (e.g., in DMSO or dichloromethane) further facilitates its use in high-throughput screening assays.

Market insights reveal increasing procurement of this compound by contract research organizations (CROs) and academic labs, driven by its relevance in fragment-based drug design. Its molecular weight (242.33 g/mol) and logP value (~3.2) make it suitable for lead optimization studies, particularly in central nervous system (CNS) drug development pipelines.

Regulatory considerations for 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile emphasize compliance with REACH and GMP guidelines for research-grade chemicals. Suppliers often provide certificates of analysis (CoA) and material safety data sheets (MSDS), addressing the pharmaceutical industry's stringent quality requirements.

Future research directions may explore its structure-property relationships in bioisosteric replacements or polymeric materials. With the integration of AI-assisted molecular design, this compound could play a pivotal role in accelerating the discovery of next-generation functional materials and targeted therapies.